Cas no 1807069-85-7 (3-Chloro-5-(difluoromethyl)-4-methylpyridine-2-carboxaldehyde)

• Product Name: 3-Chloro-5-(difluoromethyl)-4-methylpyridine-2-carboxaldehyde
• CAS No: 1807069-85-7
• MF: C₈H₆ClF₂NO
• MW: 205.589148044586
• CID: 4868181
• Update Time: 2025-06-10

3-Chloro-5-(difluoromethyl)-4-methylpyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(difluoromethyl)-4-methylpyridine-2-carboxaldehyde

• Inchi： 1S/C8H6ClF2NO/c1-4-5(8(10)11)2-12-6(3-13)7(4)9/h2-3,8H,1H3
• InChI Key： FIYIIXGDPDJUSQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)N=CC(C(F)F)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• XLogP3: 2.3
• Topological Polar Surface Area: 30

Additional information on 3-Chloro-5-(difluoromethyl)-4-methylpyridine-2-carboxaldehyde

3-Chloro-5-(difluoromethyl)-4-methylpyridine-2-carboxaldehyde (CAS No. 1807069-85-7)

The compound 3-Chloro-5-(difluoromethyl)-4-methylpyridine-2-carboxaldehyde (CAS No. 1807069-85-7) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyridine derivatives, which are known for their versatility and wide-ranging utility in modern chemistry.

The structure of 3-Chloro-5-(difluoromethyl)-4-methylpyridine-2-carboxaldehyde is characterized by a pyridine ring with substituents at positions 2, 3, 4, and 5. The substituents include a chlorine atom at position 3, a difluoromethyl group at position 5, a methyl group at position 4, and a carboxaldehyde group at position 2. This unique combination of substituents imparts distinctive electronic and steric properties to the molecule, making it highly suitable for various chemical reactions and applications.

Recent studies have highlighted the potential of 3-Chloro-5-(difluoromethyl)-4-methylpyridine-2-carboxaldehyde as an intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel antiviral agents, where its ability to inhibit viral replication has shown promising results. Additionally, this compound has been utilized in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs), due to its ability to act as a versatile ligand.

In the pharmaceutical industry, 3-Chloro-5-(difluoromethyl)-4-methylpyridine-2-carboxaldehyde has been employed as a key intermediate in the production of drugs targeting various diseases, including cancer and infectious diseases. Its unique electronic properties enable it to interact with biological targets in a highly specific manner, making it an invaluable tool in drug discovery.

From an environmental perspective, the synthesis and application of 3-Chloro-5-(difluoromethyl)-4-methylpyridine-2-carboxaldehyde have been optimized to minimize ecological impact. Green chemistry principles have been integrated into its production processes, ensuring that the compound is synthesized in an environmentally friendly manner.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the reactivity and stability of 3-Chloro-5-(difluoromethyl)-4-methylpyridine-2-carboxaldehyde with unprecedented accuracy. These computational models have provided valuable insights into its potential applications and have guided experimental efforts toward optimizing its synthesis and utilization.

In conclusion, 3-Chloro-5-(difluoromethyl)-4-methylpyridine-2-carboxaldehyde (CAS No. 1807069-85-7) stands as a testament to the ingenuity of modern chemistry. Its diverse applications across multiple disciplines underscore its importance as a key compound in contemporary chemical research and development.